Cas no 25016-20-0 (1-Methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-Methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 25016-20-0
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• MDL: MFCD00464254
• CID: 52614
• PubChem ID: 253660469
• Update Time: 2025-11-03

1-Methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-pyrazole-3-carboxylic acid
• 1-Methylpyrazole-3-carboxylic Acid
• 1H-Pyrazole-3-carboxylic acid,1-methyl
• 1-Methyl-3-carboxypyrazol
• 1-methylpyrazole-3-monocarboxylic acid
• 3-Carboxy-1-methyl-1H-pyrazole
• n-methylpyrazole-3-carboxylic acid
• Pyrazole-3-carboxylicacid, 1-methyl- (8CI)
• 1H-Pyrazole-3-carboxylic acid, 1-methyl-
• YBFIKNNFQIBIQZ-UHFFFAOYSA-N
• BAS 10157042
• ZERO/005517
• zlchem 1152
• 1-methylpyrazolecarboxylic acid
• ZLD0621
• 1-methyl-pyrazole-3-carboxylic aci
• EN300-66976
• Z275170294
• 1-Methyl-1H-pyrazole-3-carboxylicacid
• FT-0657764
• HY-34603
• BISPHENOLADIACRYLATE
• SCHEMBL263713
• SY005921
• A5089
• F2169-0550
• AKOS000304127
• BB 0237316
• PS-4011
• 25016-20-0
• AM20090287
• W-206920
• M2642
• PB29090
• AC-26268
• 4ERN3JB4ZW
• FT-0652186
• Q27144866
• 1-Methyl-1H-pyrazole-3-carboxylic acid #
• MFCD00464254
• Pyrazole-3-carboxylic acid, 1-methyl-
• DTXSID10341451
• CHEBI:74738
• 1-methyl-pyrazole-3-carboxylic acid
• CS-D1728
• DB-301419
• STK315907
• 1-methyl pyrazole-3-carboxylic acid
• ALBB-004719
• DB-009153

• MDL： MFCD00464254
• Inchi： 1S/C5H6N2O2/c1-7-3-2-4(6-7)5(8)9/h2-3H,1H3,(H,8,9)
• InChI Key： YBFIKNNFQIBIQZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CN(C)N=1)=O

Computed Properties

• Exact Mass: 126.04300
• Monoisotopic Mass: 126.042927438 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 126.11
• XLogP3: 0.1
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.34
• Melting Point: 153.0 to 157.0 deg-C
• Boiling Point: 306.9℃ at 760 mmHg
• Flash Point: 139.4℃
• Refractive Index: 1.59
• PSA: 55.12000
• LogP: 0.11830

1-Methyl-1H-pyrazole-3-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S22-S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 1-Methyl-1H-pyrazole-3-carboxylic acid

1-Methyl-1H-pyrazole-3-carboxylic Acid (CAS No. 25016-20-0): A Comprehensive Overview

1-Methyl-1H-pyrazole-3-carboxylic acid (CAS No. 25016-20-0) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its pyrazole ring structure, has garnered attention due to its unique chemical properties and potential for further functionalization. In this article, we delve into the structural features, synthesis methods, applications, and recent advancements associated with 1-methyl-1H-pyrazole-3-carboxylic acid.

The molecular structure of 1-methyl-1H-pyrazole-3-carboxylic acid consists of a pyrazole ring—a five-membered aromatic heterocycle containing two nitrogen atoms. The substitution pattern includes a methyl group at the 1-position and a carboxylic acid group at the 3-position. This arrangement imparts the compound with distinct electronic properties, making it amenable to various chemical transformations. Recent studies have highlighted the role of pyrazole derivatives in modulating biological activities, particularly in enzyme inhibition and receptor binding.

One of the most notable aspects of 1-methyl-1H-pyrazole-3-carboxylic acid is its ability to serve as a precursor for more complex molecules. For instance, researchers have employed this compound in the synthesis of bioactive agents targeting diseases such as cancer and neurodegenerative disorders. The carboxylic acid group provides an excellent site for conjugation with other functional groups, enabling the creation of hybrid molecules with enhanced pharmacokinetic profiles.

Recent advancements in synthetic chemistry have led to more efficient methods for producing 1-methyl-1H-pyrazole-3-carboxylic acid. Traditionally, the compound was synthesized via multi-step processes involving nucleophilic aromatic substitution or cyclization reactions. However, modern approaches leverage catalytic systems and microwave-assisted synthesis to streamline production while maintaining high yields and purity.

In terms of applications, 1-methyl-1H-pyrazole-3-carboxylic acid has found utility in drug discovery programs targeting diverse therapeutic areas. For example, derivatives of this compound have shown promise as inhibitors of kinases involved in cell proliferation and survival pathways. Additionally, its role as a building block in agrochemicals has been explored, with researchers investigating its potential as a herbicide or fungicide component.

From an environmental perspective, understanding the degradation pathways of 1-methyl-1H-pyrazole-3-carboxylic acid is crucial for assessing its ecological impact. Studies have demonstrated that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms. This knowledge is essential for developing sustainable practices in its production and disposal.

In conclusion, 1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 25016-20-0) stands out as a valuable molecule with wide-ranging applications across multiple disciplines. Its structural versatility and reactivity make it an attractive candidate for further exploration in both academic and industrial settings. As research continues to uncover new functionalities and optimizations for this compound, its significance in modern chemistry is likely to grow even further.